Cas no 78335-51-0 (1-Pyrenesulfonic acid,hydrazide)
78335-51-0 structure
Product Name:1-Pyrenesulfonic acid,hydrazide
CAS No:78335-51-0
MF:C16H12N2O2S
MW:296.343682289124
CID:572099
PubChem ID:174125
Update Time:2025-04-19
1-Pyrenesulfonic acid,hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenesulfonic acid,hydrazide
- pyrene-1-sulfonohydrazide
- pyrenesulfonylhydrazine
- 1-Pyrenesulfonic acid, hydrazide
- DTXSID70229004
- 78335-51-0
-
- Inchi: 1S/C16H12N2O2S/c17-18-21(19,20)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,18H,17H2
- InChI Key: JLURVMYSVAXMAU-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(NN)(=O)=O
Computed Properties
- Exact Mass: 296.062
- Monoisotopic Mass: 296.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.483
- Boiling Point: 556.8°C at 760 mmHg
- Flash Point: 290.6°C
- Refractive Index: 1.83
1-Pyrenesulfonic acid,hydrazide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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